![molecular formula C18H23Cl2N7O B6170927 N-({3-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]phenyl}methyl)-3,5,6-trimethylpyrazine-2-carboxamide dihydrochloride CAS No. 2418682-77-4](/img/no-structure.png)
N-({3-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]phenyl}methyl)-3,5,6-trimethylpyrazine-2-carboxamide dihydrochloride
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Overview
Description
N-({3-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]phenyl}methyl)-3,5,6-trimethylpyrazine-2-carboxamide dihydrochloride is a useful research compound. Its molecular formula is C18H23Cl2N7O and its molecular weight is 424.3. The purity is usually 95.
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properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 3,5,6-trimethylpyrazine-2-carboxylic acid with N-(3-bromophenyl)methanesulfonamide to form the corresponding amide. This amide is then reacted with sodium azide and copper sulfate to form the corresponding triazole. The resulting triazole is then reduced with sodium borohydride to form the desired compound.", "Starting Materials": [ "3,5,6-trimethylpyrazine-2-carboxylic acid", "N-(3-bromophenyl)methanesulfonamide", "Sodium azide", "Copper sulfate", "Sodium borohydride" ], "Reaction": [ "Step 1: 3,5,6-trimethylpyrazine-2-carboxylic acid is reacted with N-(3-bromophenyl)methanesulfonamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to form the corresponding amide.", "Step 2: The resulting amide is then reacted with sodium azide and copper sulfate in a solvent such as dimethylformamide (DMF) to form the corresponding triazole.", "Step 3: The resulting triazole is then reduced with sodium borohydride in a solvent such as methanol to form the desired compound, N-({3-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]phenyl}methyl)-3,5,6-trimethylpyrazine-2-carboxamide dihydrochloride." ] } | |
CAS RN |
2418682-77-4 |
Molecular Formula |
C18H23Cl2N7O |
Molecular Weight |
424.3 |
Purity |
95 |
Origin of Product |
United States |
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